Cas no 1807181-66-3 (5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene)

• Product Name: 5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene
• CAS No: 1807181-66-3
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 6163926
• PubChem ID: 131050884
• Update Time: 2025-10-31

5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1807181-66-3
• 5-bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene
• EN300-6510842
• 5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene

• Inchi： 1S/C7H3BrF3NO2/c8-3-1-4(7(10)11)6(9)5(2-3)12(13)14/h1-2,7H
• InChI Key： BXCPYNHVPZSLGO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)F)C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.92993g/mol
• Monoisotopic Mass: 268.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene

Recent Advances in the Application of 5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene (CAS: 1807181-66-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene (CAS: 1807181-66-3) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This halogenated aromatic compound exhibits unique electronic properties due to its strategic placement of bromo, difluoromethyl, fluoro, and nitro substituents, making it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its role in the synthesis of potential drug candidates targeting various disease pathways.

In 2023, researchers at the University of Cambridge published a breakthrough study in Journal of Medicinal Chemistry demonstrating the compound's utility in constructing selective kinase inhibitors. The electron-withdrawing properties of the difluoromethyl and nitro groups, combined with the halogen atoms, create an optimal electronic environment for nucleophilic aromatic substitution reactions, enabling efficient derivatization. This work has opened new avenues for developing targeted cancer therapies with improved selectivity profiles.

A significant application of 1807181-66-3 has been in the development of PET (positron emission tomography) radiotracers. A team at Massachusetts General Hospital recently reported in ACS Chemical Neuroscience the successful incorporation of this building block into novel radioligands for imaging neurodegenerative diseases. The fluorine atoms provide ideal handles for ¹⁸F labeling, while the bromo substituent allows for further functionalization via cross-coupling reactions, demonstrating the compound's versatility in radiopharmaceutical development.

The compound's role in agrochemical research has also gained attention. A 2024 study in Pest Management Science detailed its use as a precursor for novel fungicides with improved environmental profiles. The difluoromethyl group was found to enhance metabolic stability while maintaining favorable physicochemical properties, addressing key challenges in crop protection chemistry. This application underscores the compound's importance beyond traditional pharmaceutical contexts.

Recent synthetic methodology developments have further expanded the utility of 5-Bromo-1-(difluoromethyl)-2-fluoro-3-nitrobenzene. A Nature Communications paper from early 2024 described a novel photocatalytic protocol for its derivatization under mild conditions, significantly improving yields and reducing waste generation compared to traditional methods. These advances are particularly relevant given increasing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Looking forward, the unique properties of 1807181-66-3 position it as a valuable building block for emerging therapeutic modalities. Current research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and molecular glues, with preliminary results showing promise in addressing previously "undruggable" targets. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in drug discovery and chemical biology.